![molecular formula C11H16N2OSi B1440473 4-Methoxy-3-((trimethylsilyl)ethynyl)pyridin-2-amine CAS No. 1142191-65-8](/img/structure/B1440473.png)
4-Methoxy-3-((trimethylsilyl)ethynyl)pyridin-2-amine
Overview
Description
4-Methoxy-3-((trimethylsilyl)ethynyl)pyridin-2-amine is a chemical compound with the empirical formula C11H16N2OSi . It has a molecular weight of 220.34 . The compound is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for this compound isCOc1ccnc(N)c1C#CSi(C)C
. This provides a textual representation of the compound’s structure. Physical And Chemical Properties Analysis
The compound is a solid . It has a molecular weight of 220.34 and an empirical formula of C11H16N2OSi .Scientific Research Applications
Catalysis in Ethylene Oligomerization
- Research has shown the potential of derivatives of pyridin-2-amine, similar to 4-Methoxy-3-((trimethylsilyl)ethynyl)pyridin-2-amine, in catalyzing ethylene oligomerization when combined with nickel(II) complexes. These studies provide valuable insights into the reactivity trends and influence of complex structure on ethylene oligomerization reactions (Nyamato et al., 2016).
Synthesis of 3-Substituted Pyrrolidines
- 4-Methoxy-3-((trimethylsilyl)ethynyl)pyridin-2-amine has been used in the synthesis of 3-substituted pyrrolidines from activated alkenes. This demonstrates its utility in the creation of complex organic structures, which are important in various chemical and pharmaceutical applications (Kurkin et al., 2007).
Aminomethylation of C-H Bonds
- The compound has been involved in aminomethylation reactions of ortho-pyridyl C-H bonds, catalyzed by group 3 metal triamido complexes. This research is significant for developing new methods of functionalizing pyridine derivatives, which is a crucial process in organic synthesis (Nagae et al., 2015).
Antioxidant and Acetylcholinesterase Inhibitory Properties
- Studies have explored the antioxidant and acetylcholinesterase inhibitory properties of diverse γ-pyridinyl amine derivatives, showcasing the potential therapeutic applications of these compounds (Vargas Méndez & Kouznetsov, 2015).
Amination of Methoxy(hetero)arenes
- The compound has been used in the amination of methoxy(hetero)arenes, a process that is key in the synthesis of various organic compounds, including pharmaceuticals (Shigeno et al., 2019).
Safety and Hazards
properties
IUPAC Name |
4-methoxy-3-(2-trimethylsilylethynyl)pyridin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2OSi/c1-14-10-5-7-13-11(12)9(10)6-8-15(2,3)4/h5,7H,1-4H3,(H2,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMEMZSDPPMVKEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=NC=C1)N)C#C[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2OSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40673898 | |
Record name | 4-Methoxy-3-[(trimethylsilyl)ethynyl]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40673898 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-3-((trimethylsilyl)ethynyl)pyridin-2-amine | |
CAS RN |
1142191-65-8 | |
Record name | 2-Pyridinamine, 4-methoxy-3-[2-(trimethylsilyl)ethynyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1142191-65-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methoxy-3-[(trimethylsilyl)ethynyl]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40673898 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.